Cas no 116795-47-2 (2-bromo-4-chloro-6-(hydroxymethyl)phenol)

2-Bromo-4-chloro-6-(hydroxymethyl)phenol is a halogenated phenolic compound featuring a hydroxymethyl functional group, making it a versatile intermediate in organic synthesis. Its distinct substitution pattern allows for selective reactivity in coupling reactions, electrophilic substitutions, and polymer modifications. The presence of both bromo and chloro substituents enhances its utility in cross-coupling reactions, while the hydroxymethyl group provides a handle for further functionalization. This compound is particularly valuable in pharmaceutical and agrochemical research, where it serves as a precursor for bioactive molecules. Its stability under standard conditions and well-defined reactivity profile make it a reliable choice for synthetic applications requiring precise structural control.
2-bromo-4-chloro-6-(hydroxymethyl)phenol structure
116795-47-2 structure
Product Name:2-bromo-4-chloro-6-(hydroxymethyl)phenol
CAS No:116795-47-2
MF:C7H6BrClO2
MW:237.478340625763
MDL:MFCD06202648
CID:1069805
PubChem ID:17604193
Update Time:2025-05-28

2-bromo-4-chloro-6-(hydroxymethyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-chloro-2-hydroxybenzyl alcohol
    • RARECHEM AL BD 0302
    • 2-bromo-4-chloro-6-(hydroxymethyl)phenol
    • BENZENEMETHANOL, 3-BROMO-5-CHLORO-2-HYDROXY
    • SP788
    • 9758AC
    • AK184283
    • BENZENEMETHANOL,3-BROMO-5-CHLORO-2-HYDROXY
    • AKOS000114018
    • EN300-1915634
    • A928662
    • AS-8690
    • MFCD06202648
    • SCHEMBL6275851
    • 116795-47-2
    • CS-0117956
    • C71544
    • MDL： MFCD06202648
    • Inchi： 1S/C7H6BrClO2/c8-6-2-5(9)1-4(3-10)7(6)11/h1-2,10-11H,3H2
    • InChI Key： RVRSNICKUNKOQP-UHFFFAOYSA-N
    • SMILES： BrC1=CC(=CC(CO)=C1O)Cl

Computed Properties

  • Exact Mass: 235.92397g/mol
  • Monoisotopic Mass: 235.92397g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Melting Point: 64-66℃

2-bromo-4-chloro-6-(hydroxymethyl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019140710-1g
3-Bromo-5-chloro-2-hydroxybenzyl alcohol
 116795-47-2 95%
1g
 $196.02 2023-09-04
Alichem
A019140710-5g
3-Bromo-5-chloro-2-hydroxybenzyl alcohol
 116795-47-2 95%
5g
 $611.82 2023-09-04
Alichem
A019140710-10g
3-Bromo-5-chloro-2-hydroxybenzyl alcohol
 116795-47-2 95%
10g
 $970.20 2023-09-04
Chemenu
CM247952-1g
3-Bromo-5-chloro-2-hydroxybenzyl alcohol
 116795-47-2 95%
1g
 $202 2021-06-16
Chemenu
CM247952-5g
3-Bromo-5-chloro-2-hydroxybenzyl alcohol
 116795-47-2 95%
5g
 $555 2021-06-16
Chemenu
CM247952-10g
3-Bromo-5-chloro-2-hydroxybenzyl alcohol
 116795-47-2 95%
10g
 $926 2021-06-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GX916-200mg
2-bromo-4-chloro-6-(hydroxymethyl)phenol
 116795-47-2 95+%
200mg
 223.0CNY 2021-07-12
Apollo Scientific
OR110463-250mg
3-Bromo-5-chloro-2-hydroxybenzyl alcohol
 116795-47-2
250mg
 £40.00 2025-02-19
Apollo Scientific
OR110463-1g
3-Bromo-5-chloro-2-hydroxybenzyl alcohol
 116795-47-2
1g
 £68.00 2025-02-19
Apollo Scientific
OR110463-5g
3-Bromo-5-chloro-2-hydroxybenzyl alcohol
 116795-47-2
5g
 £278.00 2025-02-19

2-bromo-4-chloro-6-(hydroxymethyl)phenol Related Literature

116795-47-2 (2-bromo-4-chloro-6-(hydroxymethyl)phenol) Related Products

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd